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Compound of Interest

Compound Name: MD-39-AM

Cat. No.: B1675982 Get Quote

A comprehensive analysis of the potent loop diuretic, furosemide, is provided below, in the

absence of available data for the compound MD-39-AM. Initial searches for "MD-39-AM" did

not yield any relevant scientific literature or experimental data pertaining to its diuretic

properties. Therefore, a direct comparison with furosemide is not feasible at this time.

This guide offers an in-depth look at furosemide, a widely researched and clinically significant

diuretic, covering its mechanism of action, quantitative efficacy data, and standard

experimental protocols.

Furosemide: A Potent Loop Diuretic
Furosemide is a potent loop diuretic used in the treatment of edema associated with congestive

heart failure, liver cirrhosis, and renal disease, as well as hypertension.[1][2][3][4][5]

Mechanism of Action
Furosemide exerts its diuretic effect by inhibiting the Na+/K+/2Cl- cotransporter in the thick

ascending limb of the Loop of Henle.[1][2][6] This inhibition prevents the reabsorption of

sodium, potassium, and chloride ions, leading to an increased excretion of these ions and,

consequently, water.[2] This action disrupts the counter-current multiplication mechanism,

which is crucial for the concentration of urine.[6] The result is a significant increase in urine

output (diuresis) and a reduction in extracellular fluid volume.[3][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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